Cas no 835916-78-4 (1-Cyclobutyl-4-phenylpiperazine)

• Product Name: 1-Cyclobutyl-4-phenylpiperazine
• CAS No: 835916-78-4
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 68899
• PubChem ID: 10632531
• Update Time: 2025-07-23

1-Cyclobutyl-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-Cyclobutyl-4-phenylpiperazine
• Piperazine,1-cyclobutyl-4-phenyl
• Q579
• DTXSID60442760
• Piperazine,1-cyclobutyl-4-phenyl-
• 835916-78-4
• FT-0717133
• SCHEMBL13648728

• Inchi： 1S/C14H20N2/c1-2-5-13(6-3-1)15-9-11-16(12-10-15)14-7-4-8-14/h1-3,5-6,14H,4,7-12H2
• InChI Key： SUBIUPDHPUVLDD-UHFFFAOYSA-N
• SMILES： N1(CCN(C2C=CC=CC=2)CC1)C1CCC1

Computed Properties

• Exact Mass: 216.16300
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 1.096
• Boiling Point: 329.088°C at 760 mmHg
• Flash Point: 142.83°C
• Refractive Index: 1.589
• PSA: 6.48000
• LogP: 2.36400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-Cyclobutyl-4-phenylpiperazine

Professional Introduction to Compound with CAS No. 835916-78-4 and Product Name: 1-Cyclobutyl-4-phenylpiperazine

The compound identified by the CAS number 835916-78-4 and the product name 1-Cyclobutyl-4-phenylpiperazine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This piperazine derivative, characterized by its cyclobutyl and phenyl substituents, has garnered attention due to its structural uniqueness and potential biological activities. Piperazine derivatives are well-documented for their role in various pharmacological applications, including CNS disorders, antipsychotics, and antihistamines. The introduction of a cyclobutyl group into the piperazine core introduces steric and electronic modifications that can influence the compound's binding affinity and pharmacokinetic properties.

Recent advancements in the synthesis and characterization of 1-Cyclobutyl-4-phenylpiperazine have highlighted its potential as a scaffold for drug discovery. The cyclobutyl ring, being a rigid structure, can enhance metabolic stability while maintaining flexibility necessary for effective receptor interaction. This balance is particularly crucial in the development of central nervous system (CNS) drugs, where blood-brain barrier penetration is a key consideration. The phenyl group at the 4-position further modulates the electronic properties of the molecule, influencing its interactions with biological targets.

In the context of current research, 1-Cyclobutyl-4-phenylpiperazine has been explored for its potential role in modulating neurotransmitter systems. Piperazine derivatives are known to interact with various neurotransmitter receptors, including dopamine and serotonin receptors, which are implicated in conditions such as depression, anxiety, and schizophrenia. The structural features of 1-Cyclobutyl-4-phenylpiperazine suggest that it may exhibit selectivity for certain receptor subtypes, making it a promising candidate for targeted therapy.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that modifications in the piperazine ring can significantly alter the pharmacological profile of these derivatives. The cyclobutyl substitution appears to enhance binding affinity to certain receptors while minimizing off-target effects. This is particularly relevant in the development of next-generation therapeutics where specificity is paramount.

The synthesis of 1-Cyclobutyl-4-phenylpiperazine involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent pharmacological testing. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the cyclobutyl-piperazine core efficiently. These synthetic strategies not only showcase the ingenuity of modern chemical synthesis but also underscore the importance of robust methodologies in drug development.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 1-Cyclobutyl-4-phenylpiperazine with biological targets. These studies provide insights into how structural modifications can optimize binding affinity and selectivity. By leveraging computational tools, researchers can predict potential drug-like properties and refine molecular structures before experimental validation. This approach accelerates the drug discovery process significantly.

The pharmacokinetic profile of 1-Cyclobutyl-4-phenylpiperazine is another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical viability. Preliminary studies suggest that this derivative exhibits favorable pharmacokinetic properties, including reasonable oral bioavailability and moderate metabolic clearance rates. These characteristics make it an attractive candidate for further development into a therapeutic agent.

In conclusion, 1-Cyclobutyl-4-phenylpiperazine (CAS No. 835916-78-4) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its exploration as a scaffold for drug discovery aligns with current trends in medicinal chemistry towards developing targeted therapies with improved efficacy and reduced side effects. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.